2-(4-Bromophenoxy)-1-(4-cyclohexylpiperazin-1-yl)ethanone

• Molecular Formula: C18H25BrN2O2
• Molecular Weight: 381.3 g/mol
• IUPAC Name: 2-(4-bromophenoxy)-1-(4-cyclohexylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C18H25BrN2O2/c19-15-6-8-17(9-7-15)23-14-18(22)21-12-10-20(11-13-21)16-4-2-1-3-5-16/h6-9,16H,1-5,10-14H2
• InChI Key: IXAMMVOTJAEQSS-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)Br

Description

2-(4-Bromophenoxy)-1-(4-cyclohexylpiperazin-1-yl)ethanone, also known as BRL-15572, is a novel compound that has been synthesized for various scientific research applications. It belongs to the class of piperazine derivatives and has shown potential as a therapeutic agent in the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of 2-(4-Bromophenoxy)-1-(4-cyclohexylpiperazin-1-yl)ethanone involves its selective antagonism of the dopamine D3 receptor. This receptor is primarily expressed in the mesolimbic pathway, which is involved in reward processing and motivation. By blocking the D3 receptor, 2-(4-Bromophenoxy)-1-(4-cyclohexylpiperazin-1-yl)ethanone reduces the release of dopamine in this pathway, leading to a decrease in reward-seeking behavior and motivation.
Biochemical and Physiological Effects
2-(4-Bromophenoxy)-1-(4-cyclohexylpiperazin-1-yl)ethanone has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to reduce drug-seeking behavior in rats trained to self-administer cocaine. 2-(4-Bromophenoxy)-1-(4-cyclohexylpiperazin-1-yl)ethanone has been found to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-Bromophenoxy)-1-(4-cyclohexylpiperazin-1-yl)ethanone in lab experiments is its selectivity for the dopamine D3 receptor. This allows for more precise targeting of this receptor and reduces the potential for off-target effects. However, one limitation of using 2-(4-Bromophenoxy)-1-(4-cyclohexylpiperazin-1-yl)ethanone is its relatively low potency compared to other D3 receptor antagonists. This may require higher concentrations of the compound to achieve the desired effect.

Future Directions

There are several future directions for the research and development of 2-(4-Bromophenoxy)-1-(4-cyclohexylpiperazin-1-yl)ethanone. One potential application is in the treatment of drug addiction, where it has shown promise in reducing drug-seeking behavior. Another potential application is in the treatment of schizophrenia, where the dopamine D3 receptor has been implicated in the pathogenesis of the disease. Further research is needed to fully understand the therapeutic potential of 2-(4-Bromophenoxy)-1-(4-cyclohexylpiperazin-1-yl)ethanone and to optimize its potency and selectivity for the D3 receptor.

Synthesis Methods

The synthesis of 2-(4-Bromophenoxy)-1-(4-cyclohexylpiperazin-1-yl)ethanone involves the reaction of 4-bromophenol with 1-(4-cyclohexylpiperazin-1-yl)ethanone in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The product is then purified by column chromatography to obtain pure 2-(4-Bromophenoxy)-1-(4-cyclohexylpiperazin-1-yl)ethanone.

Scientific Research Applications

2-(4-Bromophenoxy)-1-(4-cyclohexylpiperazin-1-yl)ethanone has been extensively studied for its potential therapeutic applications in various neurological disorders such as anxiety, depression, and schizophrenia. It has been shown to act as a selective antagonist of the dopamine D3 receptor, which is implicated in the regulation of reward and motivation. 2-(4-Bromophenoxy)-1-(4-cyclohexylpiperazin-1-yl)ethanone has also been shown to have anxiolytic and antidepressant effects in animal models.